Cas no 2972-85-2 (Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]-)

• Product Name: Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]-
• CAS No: 2972-85-2
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 269823
• PubChem ID: 263701
• Update Time: 2025-04-19

Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]-
• 2-[1-(4-methoxyphenyl)ethylidene]propanedinitrile
• 1-(4-methoxyphenyl)ethylidenemalononitrile
• 1-phenylethylidenemalononitrile
• 2-(1-(4-Methoxyphenyl)ethylidene)malononitrile
• 2-[1-(4-methoxyphenyl)ethylidene]malononitrile
• 2-[1-(4-methoxyphenyl)ethylidene]-malononitrile
• 2-Cyan-3-(4-methoxyphenyl)-but-2-ennitril
• AC1L6A9O
• AC1Q4PX9
• AR-1C5952
• CTK4G3734
• NCIOpen2_001646
• NSC638143
• NSC98362
• NSC-98362
• AKOS004122977
• SCHEMBL15629599
• DTXSID70294838
• NSC-638143
• 2972-85-2

• Inchi： 1S/C12H10N2O/c1-9(11(7-13)8-14)10-3-5-12(15-2)6-4-10/h3-6H,1-2H3
• InChI Key： FHABJCOKDOJSHP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(=C(\C#N)/C#N)/C

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81
• LogP: 2.51586